Cas no 64917-82-4 (Cycloocta[1,2-f:3,4-f']bis[1,3]benzodioxole-5,6-diol,5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, 5-benzoate, (5S,6S,7S)-)

Schisantherin D is a lignan isolated from the fruit of schisantra sphenanthera Schisantherin D has anti HIV replication activity with an EC50 of 0.5 μ G/ml Conclusion: schisantherin D inhibits endothelin receptor B (EtBr) and has hepatoprotective effect

Cycloocta[1,2-f:3,4-f']bis[1,3]benzodioxole-5,6-diol,5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, 5-benzoate, (5S,6S,7S)- structure

64917-82-4 structure

Product Name:Cycloocta[1,2-f:3,4-f']bis[1,3]benzodioxole-5,6-diol,5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, 5-benzoate, (5S,6S,7S)-

CAS No:64917-82-4

Molecular Formula:C₂₉H₂₈O₉

Molecular Weight:520.5272

CID:518468

PubChem ID:163067

Cycloocta[1,2-f:3,4-f']bis[1,3]benzodioxole-5,6-diol,5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, 5-benzoate, (5S,6S,7S)- Properties

Names and Identifiers

- Cycloocta[1,2-f:3,4-f']bis[1,3]benzodioxole-5,6-diol,5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, 5-benzoate, (5S,6S,7S)-
- Schisantherin D
- Cycloocta[1,2-f:3,4-f']bis[1,3]benzodioxole-5,6-diol,5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, 5-benzoate, (5S,6S,7S)
- (5R,6S,7S)-6-Hydroxy-13,14-dimethoxy-6,7-dimethyl-5,6,7,8-tetrahydro[1,3]benzodioxolo[5',6':3,4]cycloocta[1,2-f][1,3]benzodioxol-5-yl benzoate
- 1,3-benzodioxolo[5',6':3,4]cycloocta[1,2-f][1,3]benzodioxole-5,6-diol, 5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, 5-benzoate, (5R,6S,7S)-
- [ "" ]
- Cycloocta(1,2-f:3,4-f')bis(1,3)benzodioxole-5,6-diol, 5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, 5-benzoate, stereoisomer
- DTXSID901316924
- UNII-9DKR8Q4EZC
- schizantherin D
- FS-8817
- [(11S,12S,13S)-12-hydroxy-3,22-dimethoxy-12,13-dimethyl-5,7,18,20-tetraoxapentacyclo[13.7.0.02,10.04,8.017,21]docosa-1(22),2,4(8),9,15,17(21)-hexaen-11-yl] benzoate
- CYCLOOCTA(1,2-F:3,4-F')BIS(1,3)BENZODIOXOLE-5,6-DIOL, 5,6,7,8-TETRAHYDRO-13,14-DIMETHOXY-6,7-DIMETHYL-, 5-BENZOATE, (5S,6S,7S,13AS)-
- HY-N7543
- SHISANTHERIN D
- 64917-82-4
- CHEMBL475880
- CS-0133042
- 9DKR8Q4EZC
- Q27272401
- DA-77752
- +Expand
- InChIKey： PGEJVRVFUGSAJF-SSEZWIOCSA-N
- Inchi： InChI=1S/C29H28O9/c1-15-10-17-11-19-23(36-13-34-19)25(32-3)21(17)22-18(12-20-24(26(22)33-4)37-14-35-20)27(29(15,2)31)38-28(30)16-8-6-5-7-9-16/h5-9,11-12,15,27,31H,10,13-14H2,1-4H3/t15-,27-,29-/m0/s1
- SMILES： CC1CC2=CC3=C(C(=C2C4=C(C5=C(C=C4C(C1(C)O)OC(=O)C6=CC=CC=C6)OCO5)OC)OC)OCO3

Computed Properties

Exact Mass: 520.173
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 5
Monoisotopic Mass: 520.173
Heavy Atom Count: 38
Complexity: 848
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.9
Topological Polar Surface Area: 102A^2

Experimental Properties

Refractive Index: 1.657
Boiling Point: 675.7±55.0 °C at 760 mmHg
Vapor Pressure: 0.0±2.2 mmHg at 25°C
Flash Point: 223.7±25.0 °C
Color/Form: Powder
Density: 1.4±0.1 g/cm3

Cycloocta[1,2-f:3,4-f']bis[1,3]benzodioxole-5,6-diol,5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, 5-benzoate, (5S,6S,7S)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AG81341-5mg	Schisantherin D	64917-82-4	97.0%	5mg	$660.00	2024-04-19
TargetMol Chemicals	TN2186-5 mg	Schisantherin D	64917-82-4	98%	5mg	￥ 3,710
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S13660-5 mg	Cycloocta[1,2-f:3,4-f']bis[1,3]benzodioxole-5,6-diol,5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, 5-benzoate, (5S,6S,7S)-	64917-82-4		5mg	¥4800.0	2021-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2186-1 mg	Schisantherin D	64917-82-4		1mg	￥2433.00	2022-04-26

Cycloocta[1,2-f:3,4-f']bis[1,3]benzodioxole-5,6-diol,5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, 5-benzoate, (5S,6S,7S)- Suppliers

CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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Cycloocta[1,2-f:3,4-f']bis[1,3]benzodioxole-5,6-diol,5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, 5-benzoate, (5S,6S,7S)- Related Literature

1. Index pages

Nat. Prod. Rep. 1985 2 I1
2. Recent advances in anti-HIV natural products

Inder Pal Singh,Hardik S. Bodiwala Nat. Prod. Rep. 2010 27 1781
3. Comprehensive quality evaluation of Fructus Schisandrae using electrospray ionization ion trap multiple-stage tandem mass spectrometry coupled with chemical pattern recognition techniques

Xin Huang,Fengrui Song,Zhiqiang Liu,Shuying Liu,Jun Ai Analyst 2011 136 4308
4. Thermal and oxidation stability of functional oleogels formed by edible wax/starch and Schisandra chinensis oil

Yuan Gao,Shimin Wu Food Funct. 2019 10 8056
5. Lignans, neolignans and related compounds

Robert S. Ward Nat. Prod. Rep. 1997 14 43

64917-82-4 (Cycloocta[1,2-f:3,4-f']bis[1,3]benzodioxole-5,6-diol,5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, 5-benzoate, (5S,6S,7S)-) Related Products

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